Cas no 1223748-37-5 (cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1h)-carboxylate)

• Product Name: cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1h)-carboxylate
• CAS No: 1223748-37-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 1070230
• PubChem ID: 46835703
• Update Time: 2025-06-03

cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3a-(hydroxymethyl)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• tert-butyl 3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• tert-butyl 3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• DTXSID40676526
• Cis-tert-butyl (3aR,6aR)-3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• AKOS015841206
• CS-0272807
• tert-butyl 3a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
• DB-062042
• EN300-5609287
• AT30099
• 1223748-37-5
• tert-butyl 6a-(hydroxymethyl)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• 3a-Hydroxymethyl-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• tert-butyl3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1h)-carboxylate

• MDL： MFCD15071384
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-10-5-4-6-13(10,8-14)9-15/h10,15H,4-9H2,1-3H3
• InChI Key： BBMPPFABSXELKV-UHFFFAOYSA-N
• SMILES： OCC12CN(C(=O)OC(C)(C)C)CC1CCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1h)-carboxylate

Introduction to cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate (CAS No. 1223748-37-5)

cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate (CAS No. 1223748-37-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentacpyrrole core and tert-butyl ester functionality, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The cyclopentacpyrrole scaffold is a key structural feature of this compound, contributing to its stability and potential for binding to specific biological targets. The presence of the hydroxymethyl group adds further complexity and reactivity, which can be exploited in the design of prodrugs or for enhancing solubility and bioavailability. The tert-butyl ester moiety, on the other hand, provides additional steric protection and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate has also been investigated for its neuroprotective properties. A study published in Neuropharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate has been extensively studied to optimize its therapeutic potential. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound's low toxicity profile in preclinical studies supports its safety for human use.

The synthetic route to cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate involves a series of well-defined chemical transformations. The key steps include the formation of the cyclopentacpyrrole core through a Diels-Alder reaction followed by selective functionalization to introduce the hydroxymethyl and tert-butyl ester groups. This synthetic strategy allows for high yields and purity, making it feasible for large-scale production.

In conclusion, cis-tert-butyl 3a-(hydroxymethyl)hexahydrocyclopentacpyrrole-2(1H)-carboxylate (CAS No. 1223748-37-5) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, position it as a valuable candidate for further development in various therapeutic areas. Ongoing research continues to explore new applications and optimize its therapeutic efficacy.